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Compound of Interest

Compound Name: Solvent yellow 19

Cat. No.: B082571 Get Quote

This guide provides a comprehensive comparative analysis of commonly used Solvent Yellow

series dyes in various plastic resins. The selection of an appropriate colorant is critical for

achieving desired aesthetic and functional properties in plastic products. This document aims to

assist researchers, scientists, and drug development professionals in making informed

decisions by presenting key performance data, detailed experimental methodologies, and

visual representations of dye characteristics and testing workflows.

Performance Characteristics of Solvent Yellow Dyes
The following tables summarize the key quantitative performance indicators for a selection of

Solvent Yellow dyes commonly used in the plastics industry. These parameters are crucial for

determining the suitability of a dye for a specific application and processing condition.

Table 1: General Properties and Heat Stability of Selected Solvent Yellow Dyes
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C.I. Name
Chemical
Class

CAS Number
Melting Point
(°C)

Heat Stability
(°C)

Solvent Yellow

14
Monoazo 842-07-9 131 - 134 ~260

Solvent Yellow

33
Quinoline 8003-22-3 239 - 244 ~315

Solvent Yellow

93
Pyrazolone 4702-90-3 ~181 >300

Solvent Yellow

114
Quinophthalone 7576-65-0 263 - 265 ~300

Solvent Yellow

160:1
- 94945-27-4 - Excellent

Solvent Yellow

163
Anthraquinone 13676-91-0 183 - 188 ~300

Solvent Yellow

179
- 80748-21-6 115 ~300

Table 2: Lightfastness and Suitable Resins for Selected Solvent Yellow Dyes
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C.I. Name
Lightfastness (Blue Wool
Scale 1-8)

Suitable Plastic Resins

Solvent Yellow 14 5-6
PVC, Polystyrene,

Polyethylene.[1]

Solvent Yellow 33 Masstone: 7, Tint: 4 ABS, PMMA.[2]

Solvent Yellow 93 6-7
PS, SAN, PMMA, PC, PVC-U,

PPO, PET.[3]

Solvent Yellow 114 7-8 PS, PET, ABS, PC.[4][5]

Solvent Yellow 160:1 Good
Plastics requiring fluorescent

shades.[6]

Solvent Yellow 163 7-8
PS, ABS, PMMA, PC, PET.[2]

[7]

Solvent Yellow 179 7-8 PS, ABS, PMMA, PC, PET.[8]

Alternatives to Solvent Yellow Dyes
For applications demanding higher performance or specific properties, a range of organic and

inorganic pigments serve as viable alternatives.

Table 3: Comparison with Alternative Yellow Colorants

Colorant Type Example Key Advantages Key Disadvantages

Organic Pigments
Pigment Yellow 110,

Pigment Yellow 191

High color strength,

bright shades, good

transparency.[9][10]

[11]

Generally lower heat

and light stability

compared to inorganic

pigments.[9][10][11]

Inorganic Pigments
Sicopal® Yellow,

Colortherm® Yellow

Excellent heat, light,

and weather fastness;

do not migrate.[12]

Lower color strength

and brightness

compared to organic

pigments and dyes.[9]

[10]
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Experimental Protocols
Detailed and standardized experimental protocols are essential for the accurate and

reproducible assessment of dye performance in plastics.

Lightfastness Testing
Based on ISO 105-B02:2014

This method determines the resistance of the color of plastics to the action of an artificial light

source representative of natural daylight (D65).[8][13][14]

Apparatus: A xenon arc lamp apparatus is used, equipped with filters to simulate daylight

through window glass.[14] The device must allow for controlled temperature and humidity.

Reference Materials: A set of blue wool references (rated 1 to 8, with 8 being the highest

fastness) are used for comparison.[8][15]

Procedure:

A specimen of the colored plastic is prepared and mounted on a card alongside the blue

wool references.

The specimens and references are exposed to the xenon arc lamp under specified

conditions of temperature and humidity.

The exposure is continued until a specified contrast (e.g., grade 4 on the grey scale for

assessing change in color) is observed between the exposed and unexposed parts of the

blue wool reference corresponding to the expected lightfastness of the sample.

The change in color of the test specimen is then assessed by comparing it to the changes

in the blue wool references.

Assessment: The lightfastness is rated on a scale of 1 to 8, corresponding to the blue wool

reference that shows a similar degree of fading.[15]

Heat Stability Testing
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Based on ASTM D3012

This method is used to estimate the resistance of plastics to accelerated aging by heat in the

presence of air.[16][17][18][19][20]

Apparatus: A forced-draft oven equipped with a specimen rotator to ensure uniform

exposure.[16][17][18]

Procedure:

Molded plastic specimens of a standard size (e.g., 10 mm x 50 mm x 1 mm) are prepared.

[17]

The specimens are mounted on the rotator within the oven.

The oven is set to a specified high temperature (e.g., 200°C, 220°C, etc., in intervals).[19]

The specimens are exposed for a predetermined duration.

Assessment: After exposure, the specimens are visually examined for any change in color,

such as discoloration, degradation, or other signs of thermal instability. The temperature at

which a discernible color change occurs is considered the heat stability limit.[18][19]

Migration Resistance Testing
Based on FDA 21 CFR 175.300

This regulation provides a framework for testing resinous and polymeric coatings for food

contact, which can be adapted for assessing dye migration from plastics.[21]

Food Simulants: A range of food-simulating solvents are used, such as 10% ethanol, 50%

ethanol, and fatty food simulants, depending on the intended application of the plastic.

Procedure:

The colored plastic sample is exposed to the appropriate food simulant for a specified time

and at a temperature that represents the intended conditions of use.
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The food simulant is then analyzed to determine the amount of substance that has

migrated from the plastic.

Assessment: The quantity of migrated substance is measured and compared against the

limits set by the regulation. This provides an indication of the dye's propensity to migrate out

of the plastic matrix. It is important to note that these are quality control test methods and not

migration protocols for all applications.[22]

Color Strength Measurement
Based on ISO 787-24

This standard describes a photometric method for determining the relative tinting strength of

colored pigments.[3][7][23][24][25]

Principle: The method is based on the Kubelka-Munk theory, which relates the reflectance of

a colored sample to its absorption (K) and scattering (S) coefficients. The color strength is

proportional to the K/S value.[26]

Procedure:

A standard dispersion of the dye in a white pigment paste (e.g., with titanium dioxide) is

prepared.

A similar dispersion of the test sample is prepared at the same concentration.

The reflectance of both the standard and the test sample dispersions are measured using

a spectrophotometer.

Calculation: The relative tinting strength is calculated from the K/S values of the sample and

the standard.[26]

Visualizations
The following diagrams illustrate the chemical structures of key Solvent Yellow dyes and a

generalized workflow for evaluating their performance in plastics.
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Solvent Yellow 14 (Monoazo)

Solvent Yellow 93 (Pyrazolone)

Solvent Yellow 114 (Quinophthalone)

Solvent Yellow 163 (Anthraquinone)

C16H12N2O

C21H18N4O2

C18H11NO3

C26H16O2S2

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye Selection

Masterbatch Preparation

Injection/Compression Molding

Specimen Preparation

Performance Testing

Lightfastness (ISO 105-B02)

Light Exposure

Heat Stability (ASTM D3012)

Thermal Stress

Migration (FDA 21 CFR 175.300)

Solvent Extraction

Color Strength (ISO 787-24)

Spectrophotometry

Data Analysis & Comparison

Final Report

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b082571?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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